Cas no 147140-67-8 (Benzoic acid, dihydroxy-, phenylmethyl ester)

Benzoic acid, dihydroxy-, phenylmethyl ester structure
147140-67-8 structure
Product Name:Benzoic acid, dihydroxy-, phenylmethyl ester
CAS No:147140-67-8
MF:C14H12O4
MW:244.242684364319
CID:1318243
PubChem ID:16656513
Update Time:2025-04-20

Benzoic acid, dihydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, dihydroxy-, phenylmethyl ester
    • benzyl 2,3-dihydroxybenzoate
    • 147140-67-8
    • SCHEMBL3790907
    • CHEMBL4438399
    • DTXSID40586530
    • Inchi: 1S/C14H12O4/c15-12-8-4-7-11(13(12)16)14(17)18-9-10-5-2-1-3-6-10/h1-8,15-16H,9H2
    • InChI Key: VRAKBHPUCFPQKS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1O)O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.07356
  • Monoisotopic Mass: 244.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

Benzoic acid, dihydroxy-, phenylmethyl ester Related Literature

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